Cas no 1806852-47-0 (4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide
• CAS No: 1806852-47-0
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4877815
• Update Time: 2025-05-25

4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-5-2-4(3-11)7(17(12,14)15)6(13-5)8(9)10/h2,8H,1H3,(H2,12,14,15)
• InChI Key： DCNVEJFTBDWDBV-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)C=C(N=C1C(F)F)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.1
• Topological Polar Surface Area: 114

Additional information on 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide

Introduction to 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide (CAS No. 1806852-47-0)

4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide (CAS No. 1806852-47-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core structure modified with a cyano group, a difluoromethyl substituent, a methoxy group, and a sulfonamide moiety, exhibits a unique set of chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide imparts several advantageous characteristics that are highly relevant in modern medicinal chemistry. The presence of the cyano group at the 4-position of the pyridine ring contributes to its electron-withdrawing nature, which can influence the reactivity and binding affinity of the molecule. Meanwhile, the difluoromethyl group at the 2-position introduces additional electronic and steric effects, potentially enhancing metabolic stability and improving pharmacokinetic profiles. The methoxy group at the 6-position further modulates the electronic distribution of the molecule, while the sulfonamide moiety at the 3-position is known for its ability to form hydrogen bonds, which is crucial for binding interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds that incorporate fluorinated aromatic systems due to their favorable pharmacological properties. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance lipophilicity, metabolic stability, and binding affinity. This feature has made fluorinated compounds attractive candidates for drug development, as they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of such groups into heterocyclic scaffolds like pyridine has been shown to yield molecules with enhanced biological activity and selectivity.

Moreover, the sulfonamide functional group is widely recognized for its role as a bioisostere and pharmacophore in drug design. Sulfonamides are known to interact favorably with biological targets such as enzymes and receptors due to their ability to form hydrogen bonds and participate in dipole-dipole interactions. The sulfonamide moiety in 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide is strategically positioned at the 3-position of the pyridine ring, which allows for optimal interaction with potential biological targets while maintaining overall molecular rigidity and stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide with high precision. These computational studies have suggested that this compound may exhibit potent activity against various biological targets, including enzymes involved in cancer pathways and inflammatory responses. The combination of structural features such as the cyano group, difluoromethyl substituent, methoxy group, and sulfonamide moiety makes this compound a versatile scaffold for further derivatization and optimization.

The cyano group at the 4-position of the pyridine ring not only influences the electronic properties of the molecule but also serves as a potential site for further functionalization. This allows for the creation of analogs with tailored properties by introducing additional substituents or modifying existing ones. The difluoromethyl group at the 2-position is another key feature that contributes to the compound's unique properties. This substituent has been shown to improve metabolic stability by resisting oxidative degradation pathways, thereby extending the half-life of drugs in vivo.

Additionally, the methoxy group at the 6-position plays a role in modulating solubility and bioavailability. Methoxy-substituted compounds often exhibit improved solubility in both aqueous and lipid environments, which can be advantageous for drug delivery systems. This balance between hydrophilicity and lipophilicity is critical for achieving optimal pharmacokinetic profiles.

The sulfonamide moiety at the 3-position is particularly noteworthy due to its extensive use in medicinal chemistry as a pharmacophore. Sulfonamides have been successfully incorporated into numerous drugs targeting various diseases, including infectious diseases, cancer, and inflammatory disorders. The ability of sulfonamides to form multiple hydrogen bonds with biological targets makes them highly effective at achieving high-affinity interactions.

In conclusion,4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-sulfonamide (CAS No. 1806852-47-0) represents a promising compound with a well-designed structure that combines multiple pharmacologically relevant features. Its unique combination of functional groups positions it as a valuable scaffold for further exploration in drug discovery efforts aimed at developing novel therapeutic agents.